Cas no 1006001-63-3 ((2E)-N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide)

• Product Name: (2E)-N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide
• CAS No: 1006001-63-3
• MF: C₂₃H₂₃N₃O₃S
• MW: 421.5120241642
• CID: 6349763
• PubChem ID: 41229904
• Update Time: 2025-08-05

(2E)-N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide
• F2202-2000
• N-(4-(2-((3-methoxyphenethyl)amino)-2-oxoethyl)thiazol-2-yl)cinnamamide
• AKOS024628388
• 1006001-63-3
• (E)-N-[4-[2-[2-(3-methoxyphenyl)ethylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-3-phenylprop-2-enamide

• Inchi： 1S/C23H23N3O3S/c1-29-20-9-5-8-18(14-20)12-13-24-22(28)15-19-16-30-23(25-19)26-21(27)11-10-17-6-3-2-4-7-17/h2-11,14,16H,12-13,15H2,1H3,(H,24,28)(H,25,26,27)/b11-10+
• InChI Key： NHXPEISCSWYCHX-ZHACJKMWSA-N
• SMILES： S1C(NC(/C=C/C2C=CC=CC=2)=O)=NC(=C1)CC(NCCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 421.14601278g/mol
• Monoisotopic Mass: 421.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide

Introduction to (2E)-N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1006001-63-3 is a highly intriguing molecule in the realm of chemical biology, particularly due to its complex and sophisticated structure. The full name, (2E)-N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide, suggests a rich chemical framework that may exhibit unique biological activities. This introduction aims to delve into the structural features, potential applications, and recent research findings associated with this compound.

At the core of this molecule lies a thiazole ring, a heterocyclic structure that is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. The thiazole ring in (2E)-N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide is further functionalized with a carbamoyl group and an ethyl chain extending from a methoxy-substituted phenyl ring. This intricate arrangement of functional groups likely contributes to the compound's distinct chemical properties and biological interactions.

The presence of the 3-methoxyphenyl moiety is particularly noteworthy, as methoxyphenyl groups are commonly found in bioactive molecules due to their ability to modulate enzyme activity and receptor binding. In this context, the methoxy group may play a crucial role in determining the compound's pharmacological profile. Additionally, the prop-2-enamide moiety suggests potential interactions with biological targets that are sensitive to amide-based ligands.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which has significantly enhanced our understanding of how structural features influence biological activity. Studies have shown that molecules containing thiazole rings often exhibit antimicrobial and anti-inflammatory properties. The specific modifications present in (2E)-N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide may enhance these effects or introduce new mechanisms of action.

In vitro studies have begun to explore the potential of this compound as a lead molecule for drug development. Initial assays have shown promising results in inhibiting certain enzymes associated with metabolic disorders. The carbamoyl group and the phenylprop-2-enamide moiety appear to be key players in these interactions, potentially modulating enzyme activity through hydrogen bonding and hydrophobic interactions.

The synthesis of such complex molecules has been made possible by advances in organic chemistry methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have allowed for the efficient construction of intricate molecular frameworks. These methods have been instrumental in creating derivatives of (2E)-N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide, enabling researchers to fine-tune its properties for specific applications.

One of the most exciting aspects of this compound is its potential as a scaffold for drug discovery. By modifying specific functional groups, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in several high-throughput screening campaigns, leading to the identification of novel therapeutic agents.

The role of computational modeling in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These studies have helped refine our understanding of its mechanism of action and have guided further optimization efforts.

In conclusion, (2E)-N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide represents a fascinating example of how complex molecular structures can be leveraged for therapeutic purposes. Its unique combination of functional groups and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.